Cas no 2171310-50-0 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid
• CAS No: 2171310-50-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6189814
• PubChem ID: 165559680
• Update Time: 2025-07-20

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid
• 2171310-50-0
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]heptanoic acid
• EN300-1475683

• Inchi： 1S/C28H36N2O5/c1-3-5-11-20(17-27(32)33)29-26(31)16-19(10-4-2)30-28(34)35-18-25-23-14-8-6-12-21(23)22-13-7-9-15-24(22)25/h6-9,12-15,19-20,25H,3-5,10-11,16-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t19-,20?/m0/s1
• InChI Key： STYQYJGYKDYRKC-XJDOXCRVSA-N
• SMILES： O(C(N[C@@H](CCC)CC(NC(CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid

Introduction to 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid (CAS No. 2171310-50-0)

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid, identified by the CAS number 2171310-50-0, is a specialized compound with significant applications in the field of pharmaceutical research and biotechnology. This molecule, characterized by its intricate structure, has garnered attention due to its potential in drug development and molecular biology studies. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its backbone suggests unique chemical properties that make it a valuable candidate for various biochemical interactions.

The compound's stereochemistry, specifically the (3S) configuration, plays a crucial role in determining its biological activity. Chirality is a fundamental aspect of many pharmacologically active molecules, and the precise arrangement of atoms in this compound can influence its efficacy and selectivity in biological systems. Recent advancements in synthetic chemistry have enabled the efficient preparation of such stereospecific compounds, which is essential for developing novel therapeutic agents.

In the context of modern drug discovery, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid has been explored for its potential role as an intermediate in the synthesis of more complex peptides and proteins. The fluorene derivative, known for its photophysical properties, can be utilized in fluorescent labeling techniques, enhancing the sensitivity and resolution of biochemical assays. Additionally, the methoxycarbonyl group provides a site for further functionalization, allowing chemists to tailor the molecule for specific applications.

Current research in medicinal chemistry highlights the importance of structurally diverse compounds in addressing complex diseases. The unique combination of functional groups in 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid makes it a promising candidate for investigating mechanisms of protein-protein interactions and enzyme inhibition. Studies have shown that molecules with similar scaffolds exhibit inhibitory effects on various kinases and proteases, which are key targets in oncology and inflammatory diseases.

The fluoren-9-yl moiety, in particular, has been studied for its ability to enhance molecular recognition processes. Fluorene-based probes are widely used in biophotonics due to their excellent fluorescence characteristics. When incorporated into bioactive molecules, this group can serve as a beacon for tracking biological pathways or detecting specific biomarkers. The methoxycarbonyl group further contributes to the compound's versatility by allowing selective modifications through ester hydrolysis or amidation reactions.

From a synthetic perspective, the preparation of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid involves multi-step organic transformations, including stereoselective reactions and protective group strategies. The synthesis must be meticulously designed to preserve the integrity of the stereocenter while introducing functional groups at appropriate positions. Advances in catalytic methods have streamlined many of these processes, making it feasible to produce such complex molecules on a larger scale.

The compound's potential applications extend beyond drug development into materials science and nanotechnology. The unique optical properties of fluorene derivatives make them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Additionally, the presence of multiple amide bonds provides stability against hydrolysis, making it a robust component in polymeric materials designed for biomedical applications.

In conclusion, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid (CAS No. 2171310-50-0) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in pharmaceuticals and biotechnology. Its unique combination of functional groups and stereochemical features positions it as a versatile tool for researchers exploring new frontiers in drug discovery and molecular engineering.